Cas no 1202402-42-3 ([2-amino-6-(5-methyl-2-furyl)-5-nitro-pyrimidin-4-yl] 4-methylbenzenesulfonate)

• Product Name: [2-amino-6-(5-methyl-2-furyl)-5-nitro-pyrimidin-4-yl] 4-methylbenzenesulfonate
• CAS No: 1202402-42-3
• MF: C₁₆H₁₄N₄O₆S
• MW: 390.370562076569
• CID: 4562755
• PubChem ID: 86655314
• Update Time: 2025-06-08

[2-amino-6-(5-methyl-2-furyl)-5-nitro-pyrimidin-4-yl] 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(5-methylfuran-2-yl)-5-nitropyrimidin-4-yl 4-methylbenzenesulfonate
• D73478
• 4-(5-Methyl-2-furyl)-5-nitro-6-(p-toluenesulphonyloxy)pyrimidine-2-amine
• [2-amino-6-(5-methyl-2-furyl)-5-nitro-pyrimidin-4-yl] 4-methylbenzenesulfonate
• SCHEMBL536363
• CS-0067467
• RLNSDMVSUXAJKU-UHFFFAOYSA-N
• [2-amino-6-(5-methylfuran-2-yl)-5-nitropyrimidin-4-yl] 4-methylbenzenesulfonate
• 1202402-42-3

• Inchi： 1S/C16H14N4O6S/c1-9-3-6-11(7-4-9)27(23,24)26-15-14(20(21)22)13(18-16(17)19-15)12-8-5-10(2)25-12/h3-8H,1-2H3,(H2,17,18,19)
• InChI Key： RLNSDMVSUXAJKU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1=C(C(C2=CC=C(C)O2)=NC(N)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 390.06340535g/mol
• Monoisotopic Mass: 390.06340535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 163

Additional information on [2-amino-6-(5-methyl-2-furyl)-5-nitro-pyrimidin-4-yl] 4-methylbenzenesulfonate

Compound Introduction: [2-amino-6-(5-methyl-2-furyl)-5-nitro-pyrimidin-4-yl] 4-methylbenzenesulfonate (CAS No. 1202402-42-3)

Compound [2-amino-6-(5-methyl-2-furyl)-5-nitro-pyrimidin-4-yl] 4-methylbenzenesulfonate, identified by its CAS number 1202402-42-3, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural motif of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological activity.

The molecular framework of [2-amino-6-(5-methyl-2-furyl)-5-nitro-pyrimidin-4-yl] 4-methylbenzenesulfonate is composed of a pyrimidine core substituted with various heterocyclic and aromatic components. Specifically, the presence of a nitro group at the 5-position and an amino group at the 2-position of the pyrimidine ring enhances its reactivity and interaction with biological targets. Additionally, the 4-methylbenzenesulfonate moiety at one end of the molecule introduces a sulfonate group, which is known for its ability to improve solubility and metabolic stability in drug candidates.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of antiviral, anticancer, and anti-inflammatory agents. The compound [2-amino-6-(5-methyl-2-furyl)-5-nitro-pyrimidin-4-yl] 4-methylbenzenesulfonate has been investigated for its potential role in modulating various biological pathways. Its structural features suggest that it may interact with enzymes and receptors involved in disease processes, making it a promising candidate for further pharmacological exploration.

One of the most intriguing aspects of this compound is its ability to exhibit dual functionality due to the presence of multiple reactive sites. The nitro group can be reduced to an amine, altering the electronic properties of the molecule and potentially affecting its binding affinity to biological targets. Similarly, the amino group at the 2-position can participate in hydrogen bonding interactions, which are crucial for drug-receptor binding. These characteristics make [2-amino-6-(5-methyl-2-furyl)-5-nitro-pyrimidin-4-yl] 4-methylbenzenesulfonate a versatile scaffold for designing next-generation pharmaceuticals.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments suggest that it may possess inhibitory activity against certain enzymes implicated in cancer progression. The furyl substituent at the 6-position of the pyrimidine ring has been shown to enhance binding affinity to specific protein targets, potentially leading to improved therapeutic efficacy. Furthermore, the sulfonate group contributes to better pharmacokinetic properties, including enhanced bioavailability and reduced toxicity.

The synthesis of [2-amino-6-(5-methyl-2-furyl)-5-nitro-pyrimidin-4-yl] 4-methylbenzenesulfonate involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been utilized to construct the complex molecular framework efficiently.

As research progresses, computational modeling and molecular dynamics simulations are being increasingly used to predict the behavior of this compound in biological systems. These tools help in understanding how [2-amino-6-(5-methyl-2-furyl)-5-nitro-pyrimidin-4-yl] 4-methylbenzenesulfonate interacts with target proteins at an atomic level. This information is invaluable for optimizing drug design and improving therapeutic outcomes.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in synthesizing more complex molecules with tailored biological activities. Additionally, it may find utility in agrochemicals and material science due to its stability and reactivity under various conditions.

Future directions in research on [2-amino-6-(5-methyl-2-furyl)-5-nitro-pyrimidin-4-yl] 4-methylbenzenesulfonate include exploring its mechanism of action in detail and conducting preclinical studies to assess its safety and efficacy. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into clinical applications. The development of innovative drug candidates like this one underscores the importance of interdisciplinary research in advancing human health.